BENGHE Foundational & Exploratory

Check Availability & Pricing

Ethoxazene: An Obscure Azo Dye with Limited
Publicly Available Research

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Ethoxazene

Cat. No.: B1216092

Despite its identification as a potential antimalarial and analgesic agent, a comprehensive
review of publicly accessible scientific literature reveals a significant lack of in-depth early
research and clinical studies on Ethoxazene. The compound, chemically known as 4-[(4-
ethoxyphenyl)diazenyllbenzene-1,3-diamine with the CAS number 94-10-0, and its synonyms
(Etoxazene, Serenium, Diamazol) appear infrequently in research databases, and detailed
experimental data remains elusive.

This technical guide sought to provide a thorough overview of the core preclinical and clinical
research on Ethoxazene, including quantitative data, experimental protocols, and
visualizations of its molecular pathways. However, the available information is insufficient to
construct such a detailed analysis. The existing public data primarily consists of chemical
identifiers and very high-level classifications, without the substantive scientific studies
necessary to fulfill the requirements of an in-depth technical whitepaper for a research-focused
audience.

Summary of Available Information

While detailed studies are not available, the following information has been collated from
various chemical and drug databases:

Chemical Properties:
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Property Value

4-[(4-ethoxyphenyl)diazenyl]lbenzene-1,3-
IUPAC Name 3 ypheny) vl

diamine
CAS Number 94-10-0
Molecular Formula C14H16N40
Synonyms Etoxazene, Serenium, Diamazol
Therapeutic Class Antimalarial, Analgesic (putative)

Limitations and Unanswered Questions

The scarcity of data on Ethoxazene leaves many critical questions unanswered for the
scientific community. There is no publicly available information regarding its:

o Mechanism of Action: The specific molecular targets and signaling pathways through which
Ethoxazene may exert its antimalarial or analgesic effects are unknown.

e Pharmacokinetics: Data on its absorption, distribution, metabolism, and excretion (ADME)
profile are not available.

o Pharmacodynamics: The relationship between drug concentration and its observed effects
has not been characterized.

» Preclinical Efficacy: No in vivo or in vitro studies demonstrating its efficacy in animal models
of malaria or pain are publicly documented.

» Toxicology and Safety Profile: Information on its potential adverse effects, dose-limiting
toxicities, and overall safety is absent from the public domain.

» Clinical Trials: There is no evidence of any completed or ongoing clinical trials investigating
the safety and efficacy of Ethoxazene in humans.

Visualizations
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Due to the lack of defined signaling pathways or experimental workflows in the available
literature, it is not possible to generate the requested Graphviz diagrams. The creation of such
visualizations is contingent on the availability of data detailing the molecular interactions and
experimental processes associated with the compound.

Conclusion

For researchers, scientists, and drug development professionals, Ethoxazene represents an
enigmatic compound. While its chemical structure is known and it has been associated with
potential therapeutic applications, the foundational preclinical and clinical research that is
essential for any modern drug development program is not publicly accessible. It is possible
that research on Ethoxazene was conducted but never published, or that it was discontinued
at a very early stage. As it stands, the lack of empirical data makes it impossible to provide a
detailed technical guide on its early research and clinical studies. Further investigation into
private or historical archives may be necessary to uncover any substantive scientific work on
this compound.

¢ To cite this document: BenchChem. [Ethoxazene: An Obscure Azo Dye with Limited Publicly
Available Research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1216092#ethoxazene-early-research-and-clinical-
studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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